Glcn-glcn-glcnac (chito)
Glcn-glcn-glcnac (chito)
Brand Name:
Vulcanchem
CAS No.:
138430-54-3
VCID:
VC21194610
InChI:
InChI=1S/C20H37N3O14/c1-6(28)23-7(2-24)17(36-19-11(21)15(32)13(30)9(4-26)34-19)18(8(29)3-25)37-20-12(22)16(33)14(31)10(5-27)35-20/h2,7-20,25-27,29-33H,3-5,21-22H2,1H3,(H,23,28)/t7-,8+,9+,10+,11+,12+,13+,14+,15+,16+,17+,18+,19-,20-/m0/s1
SMILES:
CC(=O)NC(C=O)C(C(C(CO)O)OC1C(C(C(C(O1)CO)O)O)N)OC2C(C(C(C(O2)CO)O)O)N
Molecular Formula:
C20H37N3O14
Molecular Weight:
543.5 g/mol
Glcn-glcn-glcnac (chito)
CAS No.: 138430-54-3
Cat. No.: VC21194610
Molecular Formula: C20H37N3O14
Molecular Weight: 543.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 138430-54-3 |
|---|---|
| Molecular Formula | C20H37N3O14 |
| Molecular Weight | 543.5 g/mol |
| IUPAC Name | N-[(2R,3R,4R,5R)-3,4-bis[[(2R,3R,4R,5S,6R)-3-amino-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]-5,6-dihydroxy-1-oxohexan-2-yl]acetamide |
| Standard InChI | InChI=1S/C20H37N3O14/c1-6(28)23-7(2-24)17(36-19-11(21)15(32)13(30)9(4-26)34-19)18(8(29)3-25)37-20-12(22)16(33)14(31)10(5-27)35-20/h2,7-20,25-27,29-33H,3-5,21-22H2,1H3,(H,23,28)/t7-,8+,9+,10+,11+,12+,13+,14+,15+,16+,17+,18+,19-,20-/m0/s1 |
| Standard InChI Key | VLYLDPWAIOGXBJ-WYEVLCNTSA-N |
| Isomeric SMILES | CC(=O)N[C@@H](C=O)[C@H]([C@@H]([C@@H](CO)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)N)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)N |
| SMILES | CC(=O)NC(C=O)C(C(C(CO)O)OC1C(C(C(C(O1)CO)O)O)N)OC2C(C(C(C(O2)CO)O)O)N |
| Canonical SMILES | CC(=O)NC(C=O)C(C(C(CO)O)OC1C(C(C(C(O1)CO)O)O)N)OC2C(C(C(C(O2)CO)O)O)N |
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